3,3-Diphenylbutanoic acid

• Molecular Formula: C16H16O2
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 3,3-diphenylbutanoic acid
• InChI: InChI=1S/C16H16O2/c1-16(12-15(17)18,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-11H,12H2,1H3,(H,17,18)
• InChI Key: REDVYVVPIKMRHX-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)(C1=CC=CC=C1)C2=CC=CC=C2

Description

3,3-Diphenylbutanoic acid (CAS: Not explicitly provided in evidence; structurally referenced in ) is a carboxylic acid derivative featuring two phenyl groups attached to the third carbon of a butanoic acid backbone. Its structure distinguishes it from positional isomers like 2,2-diphenylbutanoic acid (CAS: 4226-57-7) . The compound’s steric bulk, conferred by the two phenyl groups, significantly influences its physicochemical properties, such as solubility, acidity (pKa), and reactivity.

This compound is structurally relevant in pharmaceutical chemistry, as seen in derivatives like Imidafenacin-related compounds (e.g., 4-(2-methylimidazol-1-yl)-2,2-diphenylbutanoic acid), which are intermediates or impurities in drug synthesis .

Comparison with Similar Compounds

Table 1: Structural and Physical Comparison

Compound Name	CAS Number	Molecular Formula	Substituents (Position)	Key Features
3,3-Diphenylbutanoic acid	-	C₁₆H₁₆O₂	Phenyl (C3, C3)	Bulky hydrophobic core; potential low water solubility
2,2-Diphenylbutanoic acid	4226-57-7	C₁₆H₁₆O₂	Phenyl (C2, C2)	Less steric hindrance than 3,3-isomer; synthesized via diphenylacetonitrile
3-(4-Fluoro-3-methylphenyl)-3-methylbutanoic acid	1181635-62-0	C₁₂H₁₅FO₂	4-Fluoro-3-methylphenyl (C3), methyl (C3)	Electron-withdrawing fluorine enhances acidity; potential antimicrobial use
4-(2-Methylimidazol-1-yl)-2,2-diphenylbutanoic acid	174266-18-3	C₂₀H₂₀N₂O₂	Imidazole (C4), phenyl (C2, C2)	Pharmacologically active (e.g., Imidafenacin impurity); heterocyclic moiety aids receptor binding
2,4-Dihydroxy-3,3-dimethyl-butanoic acid	1902-01-8	C₆H₁₁NaO₄	Hydroxy (C2, C4), dimethyl (C3)	Polar substituents increase water solubility; used in material science

Physicochemical Properties

• Solubility: Bulky phenyl groups in 3,3-diphenylbutanoic acid reduce aqueous solubility compared to polar derivatives like 2,4-dihydroxy-3,3-dimethyl-butanoic acid .
• Acidity (pKa): The electron-withdrawing effect of phenyl groups lowers the pKa of 3,3-diphenylbutanoic acid compared to unsubstituted butanoic acid (pKa ~4.8). Exact values require experimental validation.

Q & A

Basic: What are the common synthetic routes for 3,3-Diphenylbutanoic acid, and how do reaction conditions influence yield and purity?

Methodological Answer:
3,3-Diphenylbutanoic acid can be synthesized via Friedel-Crafts alkylation of benzene derivatives or through Suzuki-Miyaura coupling to introduce aryl groups. For example, highlights that analogous compounds (e.g., 3,3-dimethylglutaric acid) are synthesized via hydrolysis of cyclic intermediates like 4,4-dimethyl-2,6-diketopiperidine-3,5-dicarbonitrile, achieving >99% yield under optimized conditions . Key factors include:

• Catalyst selection : Lewis acids (e.g., AlCl₃) for Friedel-Crafts reactions.
• Temperature control : Elevated temperatures (80–120°C) improve coupling efficiency in Suzuki reactions.
• Purification : Recrystallization from ethanol/water mixtures enhances purity (>95%).